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Compound of Interest

Compound Name: 4-Methylcycloheptan-1-ol

Cat. No.: B15260595

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for 4-Methylcycloheptan-
1-ol. The following guide is a compilation of computed data for 4-Methylcycloheptan-1-ol,
experimental data for the structurally similar compound 4-methylcyclohexanol, and general
safety guidelines for cyclic alcohols. This information should be used as a supplement to, not a
replacement for, a comprehensive risk assessment conducted by qualified personnel.

Chemical and Physical Properties

Quantitative data for 4-Methylcycloheptan-1-ol is primarily based on computational models.
For comparative purposes, experimental data for the analogue 4-methylcyclohexanol is also
provided.
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Methylcyclohexano

Property Methylcycloheptan- : Reference
| (Experimental
1-ol (Computed)
Analogue)
Molecular Formula CsH160 C7H140 [1]
Molecular Weight 128.21 g/mol 114.19 g/mol [1]
N , _ 171-173°C @ 760
Boiling Point Not Available [2]
mmHg
Melting Point Not Available -41 °C [2]
Flash Point Not Available 68 °C [2]
) Light yellow, viscous
Appearance Not Available o [2]
liquid
Solubility Not Available Insoluble in water [3]

Toxicological Information

Specific toxicological data for 4-Methylcycloheptan-1-ol is not available. The information

below is based on the analogue 4-methylcyclohexanol and general knowledge of cyclic

alcohols. Cyclic secondary alcohols can be oxidized in the body by liver alcohol

dehydrogenase, and their metabolites may be more toxic than the parent compounds[2].

General Toxicity of Cyclic Alcohols:

o Acute Toxicity: Generally low, with oral LD50 values often exceeding 1000 mg/kg body

weight[1].

» Dermal Toxicity: Very low acute dermal toxicity, with LD50 values in rabbits reported to be

greater than 2000 mg/kg body weight[1].

« [rritation: May cause skin, eye, and respiratory system irritation[2].

o Central Nervous System (CNS) Depression: Ingestion of large amounts may lead to CNS

depression, with symptoms such as dizziness and suffocation[2]. Vapors may also cause
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drowsiness or dizziness[4].

o Metabolism: Expected to be metabolized in the liver to form more polar compounds that are

excreted[1].
Specific Hazards for 4-Methylcyclohexanol (Analogue):

e Hazard Statements: Combustible liquid. Harmful if swallowed. Causes skin irritation. May
cause drowsiness or dizziness[4].

 Inhalation: High vapor concentrations may cause eye and upper respiratory tract irritation[5].
e Ingestion: May be harmful if swallowed[4][6].

o Skin Contact: Causes skin irritation[4].

o Eye Contact: Causes eye irritation[2].

Handling and Storage

Safe handling and storage procedures are crucial to minimize exposure and risk.

3.1 Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the appropriate level of PPE.
The following are general recommendations:

o Eye and Face Protection: Wear chemical splash goggles that meet ANSI/ISEA Z87.1 D3
standards[4]. A face shield may be necessary where there is a significant splash potential[7].

¢ Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.qg., nitrile, neoprene, or butyl rubber)[7]. Inspect
gloves for any signs of degradation before use.

o Clothing: A chemical-resistant apron or lab coat should be worn[4]. For larger quantities or
increased exposure risk, chemical-resistant coveralls may be necessary.
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o Respiratory Protection: Use only in a well-ventilated area or in a chemical fume hood[4]. If
engineering controls are not sufficient, a NIOSH-approved respirator may be required.

3.2 Engineering Controls

o Work should be performed in a well-ventilated laboratory, preferably within a certified
chemical fume hood[4].

o Ensure safety showers and eyewash stations are readily accessible, within a 10-second
travel distance[4].

3.3 Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area[2].

o Keep away from heat, sparks, open flames, and other ignition sources[4].

» Ground and bond containers and receiving equipment to prevent static discharge[2][6].
Emergency Procedures

4.1 First-Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention[4].

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing and wash it before reuse. If skin irritation occurs, get medical advice/attention[2][4].

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention[2].

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention[4].

4.2 Fire-Fighting Measures

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.nsta.org/safer-handling-alcohol-laboratory
https://www.nsta.org/safer-handling-alcohol-laboratory
https://www.nsta.org/safer-handling-alcohol-laboratory
http://mmsl.cz/pdfs/mms/2013/04/04.pdf
https://www.nsta.org/safer-handling-alcohol-laboratory
http://mmsl.cz/pdfs/mms/2013/04/04.pdf
https://www.cdc.gov/niosh/npg/npgd0262.html
https://www.nsta.org/safer-handling-alcohol-laboratory
http://mmsl.cz/pdfs/mms/2013/04/04.pdf
https://www.nsta.org/safer-handling-alcohol-laboratory
http://mmsl.cz/pdfs/mms/2013/04/04.pdf
https://www.nsta.org/safer-handling-alcohol-laboratory
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15260595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide[4].

e Specific Hazards: The compound is a combustible liquid. Vapors are heavier than air and
may travel to a source of ignition and flash back[4]. Containers may explode when heated.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear[4].

4.3 Spills and Leaks

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Remove all sources of ignition. Avoid breathing vapors, mist, or gas[4].

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains[4].

e Containment and Cleanup: Absorb with an inert material (e.g., sand, earth, or vermiculite)
and place in a suitable container for disposal.

Experimental Protocols and Workflows

As no specific experimental protocols for 4-Methylcycloheptan-1-ol are available, a general
workflow for the safe handling of a research chemical is provided below.
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Caption: General workflow for safe chemical handling.
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Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. This combustible material may be burned in a chemical incinerator equipped with
an afterburner and scrubber. Offer surplus and non-recyclable solutions to a licensed disposal
company/[4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15260595?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15260595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

